Cas no 37902-58-2 (4-Oxo-4-(phenylamino)crotonic Acid)

4-Oxo-4-(phenylamino)crotonic Acid is a versatile organic compound with significant synthetic applications. Its key advantage lies in its structural simplicity and the presence of a reactive keto group, which facilitates numerous chemical transformations. The phenylamino substituent further enhances its reactivity, making it a valuable building block in organic synthesis, particularly for the synthesis of biologically relevant molecules.
4-Oxo-4-(phenylamino)crotonic Acid structure
37902-58-2 structure
Product Name:4-Oxo-4-(phenylamino)crotonic Acid
CAS No:37902-58-2
MF:C10H9NO3
MW:191.183362722397
CID:860559
PubChem ID:68389
Update Time:2025-07-19

4-Oxo-4-(phenylamino)crotonic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-4-phenylamino-2-butenoic acid
    • (E)-4-anilino-4-oxobut-2-enoic acid
    • 4-Oox-4-phenylamino-2-butenoic acid
    • 4-Oxo-4-anilino-2-butenoic acid
    • maleic acid monoanilide
    • N-phenyl-maleamic acid
    • N-phenylmaleanilic acid
    • phenyl maleamic acid
    • 4-Oxo-4-(phenylamino)crotonic Acid
    • J-640271
    • BDBM50136863
    • 4-Oxo-4-(phenylamino)-2-butenoic acid
    • HMS1531N13
    • STK723974
    • (E)-4-oxo-4-(phenylamino)but-2-enoic acid
    • Fumaranilic acid
    • CCG-56177
    • J-800263
    • (2E)-3-(phenylcarbamoyl)prop-2-enoic acid
    • SCHEMBL2831352
    • VS-06728
    • CS-0327518
    • 4-Anilino-4-oxo-2-butenoic acid
    • SR-01000645151-1
    • EINECS 253-707-3
    • AE-848/00867016
    • 2-Butenoic acid, 4-oxo-4-(phenylamino)-, (2E)-
    • (2E)-4-anilino-4-oxobut-2-enoic acid
    • NSC 163935
    • NSC 400304
    • BBL018691
    • Z56176633
    • 3-Phenylcarbamoyl-acrylic acid
    • CHEMBL346869
    • 37902-58-2
    • DTXSID101334221
    • 2-BUTENOIC ACID, 4-OXO-4-(PHENYLAMINO)-, (E)-
    • 4-Oxo-4-(phenylamino)but-2-enoic acid
    • UNII-GU3Y58DZ22
    • SCHEMBL1683255
    • NSC400304
    • AKOS001469036
    • NSC163935
    • fumaranilic
    • FUMARAMIC ACID, N-PHENYL-
    • (2E)-4-Oxo-4-(phenylamino)-2-butenoic acid
    • GU3Y58DZ22
    • 4-Oxo-4-(phenylamino)but-2-enoicacid
    • NSC-400304
    • NSC-163935
    • (E)-4-anilino-4-oxo-but-2-enoic acid
    • 4437-08-5
    • (2E)-4-oxo-4-(phenylamino)but-2-enoic acid
    • Inchi： 1S/C10H9NO3/c12-9(6-7-10(13)14)11-8-4-2-1-3-5-8/h1-7H,(H,11,12)(H,13,14)
    • InChI Key： WHZLCOICKHIPRL-UHFFFAOYSA-N
    • SMILES： O=C(C=CC(=O)O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Density: 1.2722 (rough estimate)
  • Boiling Point: 326.92°C (rough estimate)
  • Refractive Index: 1.5310 (estimate)
  • PSA: 66.40000
  • LogP: 1.33890

4-Oxo-4-(phenylamino)crotonic Acid Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Safety Term：S26
  • Risk Phrases：R36/37/38

4-Oxo-4-(phenylamino)crotonic Acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Oxo-4-(phenylamino)crotonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O847230-10mg
4-Oxo-4-phenylamino-2-butenoic Acid
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10mg
 $ 50.00 2022-06-03
TRC
O847230-50mg
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 $ 115.00 2022-06-03
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FUJIFILM
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 JPY 5800 2023-09-15
FUJIFILM
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4-Oxo-4-(phenylamino)crotonic Acid
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 JPY 22000 2023-09-15
Key Organics Ltd
VS-06728-0.5g
(2E)-3-(phenylcarbamoyl)prop-2-enoic acid
 37902-58-2 >90%
0.5g
 £157.00 2025-02-08
Key Organics Ltd
VS-06728-1g
(2E)-3-(phenylcarbamoyl)prop-2-enoic acid
 37902-58-2 >90%
1g
 £222.00 2025-02-08
Key Organics Ltd
VS-06728-5g
(2E)-3-(phenylcarbamoyl)prop-2-enoic acid
 37902-58-2 >90%
5g
 £699.00 2025-02-08
A2B Chem LLC
AF57377-1mg
4-OXO-4-PHENYLAMINO-2-BUTENOIC ACID
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 $73.00 2024-04-20
A2B Chem LLC
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4-OXO-4-PHENYLAMINO-2-BUTENOIC ACID
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